Cas no 30563-00-9 (1-Octanamine, N,N-dioctyl-, 4-methylbenzenesulfonate)

• Product Name: 1-Octanamine, N,N-dioctyl-, 4-methylbenzenesulfonate
• CAS No: 30563-00-9
• MF: C₃₁H₅₉NO₃S
• MW: 525.870068788528
• CID: 291790
• PubChem ID: 71360281
• Update Time: 2025-04-19

1-Octanamine, N,N-dioctyl-, 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 1-Octanamine, N,N-dioctyl-, 4-methylbenzenesulfonate
• N,N-dioctyloctan-1-amine,4-methylbenzenesulfonic acid
• 1-octanamine, N,N-dioctyl-, 4-methylbenzenesulfonate (1:1)
• LogP
• N,N-Dioctyloctan-1-amine 4-methylbenzenesulfonate (1:1)
• 30563-00-9
• DTXSID30784083
• 4-Methylbenzene-1-sulfonic acid--N,N-dioctyloctan-1-amine (1/1)

• Inchi： 1S/C24H51N.C7H8O3S/c1-4-7-10-13-16-19-22-25(23-20-17-14-11-8-5-2)24-21-18-15-12-9-6-3;1-6-2-4-7(5-3-6)11(8,9)10/h4-24H2,1-3H3;2-5H,1H3,(H,8,9,10)
• InChI Key： KJKNHJNLBSCTCL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.N(CCCCCCCC)(CCCCCCCC)CCCCCCCC

Computed Properties

• Exact Mass: 525.42187
• Monoisotopic Mass: 525.42156592g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 36
• Rotatable Bond Count: 22
• Complexity: 394
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 61.64